Cas no 51859-99-5 ((5-chloro-2-fluorophenyl)methylhydrazine)

• Product Name: (5-chloro-2-fluorophenyl)methylhydrazine
• CAS No: 51859-99-5
• MF: C₇H₈ClFN₂
• MW: 174.603223800659
• MDL: MFCD30067398
• CID: 4714915
• PubChem ID: 54490407
• Update Time: 2025-04-24

(5-chloro-2-fluorophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-fluorobenzyl)hydrazine
• 2-fluoro-5-chlorobenzylhydrazine
• XVIBUTVRALYGDZ-UHFFFAOYSA-N
• [(5-chloro-2-fluorophenyl)methyl]hydrazine
• BB 0262156
• Hydrazine, [(5-chloro-2-fluorophenyl)methyl]-
• (5-chloro-2-fluorophenyl)methylhydrazine

• MDL： MFCD30067398
• Inchi： 1S/C7H8ClFN2/c8-6-1-2-7(9)5(3-6)4-11-10/h1-3,11H,4,10H2
• InChI Key： XVIBUTVRALYGDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CNN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 38

Additional information on (5-chloro-2-fluorophenyl)methylhydrazine

(5-Chloro-2-fluorobenzyl)hydrazine - A Comprehensive Overview

The compound (5-Chloro-2-fluorobenzyl)hydrazine, identified by the CAS number 51859-99-5, is a significant entity in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzyl group substituted with chlorine and fluorine atoms at specific positions, along with a hydrazine moiety. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the potential of (5-Chloro-2-fluorobenzyl)hydrazine in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of targeting specific enzymes or receptors. The chlorine and fluorine substituents on the benzyl ring are known to influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings underscore the importance of understanding the relationship between molecular structure and biological activity when designing new therapeutic agents.

In addition to its pharmacological applications, (5-Chloro-2-fluorobenzyl)hydrazine has also found utility in materials science. Recent advancements have demonstrated its ability to act as a precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. The hydrazine group serves as a versatile ligand, enabling the formation of stable metal complexes with diverse architectures. These materials exhibit promising properties for gas storage, catalysis, and sensing applications, thereby expanding the scope of this compound beyond traditional chemical synthesis.

The synthesis of (5-Chloro-2-fluorobenzyl)hydrazine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate benzyl chloride derivative with hydrazine under specific conditions. The regioselectivity of the substitution reaction is influenced by the electron-withdrawing effects of the fluorine substituent, which facilitates the formation of the desired product. Optimization studies have revealed that reaction temperature, solvent choice, and base concentration play critical roles in achieving high yields and purity.

From an environmental standpoint, understanding the fate and behavior of (5-Chloro-2-fluorobenzyl)hydrazine in various ecosystems is essential for risk assessment and regulatory purposes. Recent research has focused on evaluating its biodegradability under aerobic and anaerobic conditions. Results indicate that microbial degradation pathways are influenced by the electronic nature of the substituents on the benzene ring. These insights contribute to developing strategies for minimizing environmental impact during industrial processes involving this compound.

In conclusion, (5-Chloro-2-fluorobenzyl)hydrazine stands out as a versatile compound with multifaceted applications across different scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for addressing contemporary challenges in chemistry and related fields. Continued exploration into its properties and potential uses will undoubtedly yield further innovations that benefit both industry and academia.